Cas no 5519-50-6 (1-Methylpiperidin-3-one)

• Product Name: 1-Methylpiperidin-3-one
• CAS No: 5519-50-6
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD07374379
• CID: 375269
• PubChem ID: 79656
• Update Time: 2025-11-02

1-Methylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-Piperidinone
• 1-Methylpiperidin-3-one
• 1-methyl-3-piperidone
• 1-methyl-piperidin-3-one
• 3-Piperidinone,1-methyl
• N-methyl-3-piperidinone
• N-Methyl-3-piperidone
• SIKTVUHUQZNEPY-UHFFFAOYSA
• 3-Piperidinone, 1-methyl-
• l-methyl-3-piperidone
• SIKTVUHUQZNEPY-UHFFFAOYSA-
• SIKTVUHUQZNEPY-UHFFFAOYSA-N
• RP19108
• AB39316
• TRA0028561
• SY023480
• EN001052
• AB0025453
• ST2408844
• AM20100357
• W6919
• A830520
• CS-W003399
• J-505005
• AKOS006285841
• FT-0648971
• SCHEMBL3426417
• AS-30762
• DTXSID30203688
• InChI=1/C6H11NO/c1-7-4-2-3-6(8)5-7/h2-5H2,1H3
• CHEMBL4745542
• BB 0267156
• 5519-50-6
• BDBM50561635
• MFCD07374379
• 5-(1,2-dibromo-2-phenyl-ethyl)-3-[[4-[[4-(1,2-dibromo-2-phenyl-ethyl)-4-methyl-2,5-dioxo-imidazolidin-1-yl]methyl]piperazin-1-yl]methyl]-5-methyl-imidazolidine-2,4-dione;1-Methyl-3-piperidinone
• 3-Piperidinone,1-methyl-
• EN300-114285
• DA-29192

• MDL： MFCD07374379
• Inchi： 1S/C6H11NO/c1-7-4-2-3-6(8)5-7/h2-5H2,1H3
• InChI Key： SIKTVUHUQZNEPY-UHFFFAOYSA-N
• SMILES： O=C1CN(C)CCC1

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 0.2

Experimental Properties

• Density: 0.992
• Boiling Point: 165 ºC
• Flash Point: 49 ºC
• Refractive Index: 1.456
• PSA: 20.31000
• LogP: 0.21900

1-Methylpiperidin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Additional information on 1-Methylpiperidin-3-one

Recent Advances in the Study of 1-Methylpiperidin-3-one (CAS: 5519-50-6): A Comprehensive Research Brief

1-Methylpiperidin-3-one (CAS: 5519-50-6) is a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of neurology and oncology. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 1-Methylpiperidin-3-one as a precursor in the synthesis of potent acetylcholinesterase inhibitors. The study demonstrated that derivatives of this compound exhibited significant activity in vitro, with potential applications in the treatment of neurodegenerative diseases such as Alzheimer's. The researchers employed a combination of computational modeling and experimental synthesis to optimize the compound's structure for enhanced efficacy and reduced toxicity.

Another notable study, conducted by a team at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters, investigated the anticancer properties of 1-Methylpiperidin-3-one derivatives. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. The results indicated that certain derivatives exhibited selective activity against breast cancer cells, with minimal effects on normal cells. This finding opens new avenues for the development of targeted cancer therapies.

Recent advancements in synthetic methodologies have also improved the accessibility of 1-Methylpiperidin-3-one. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route, which significantly reduces the production costs and environmental impact compared to traditional methods. This innovation is expected to facilitate broader application of the compound in industrial and academic research settings.

In addition to its pharmaceutical applications, 1-Methylpiperidin-3-one has been investigated for its potential use in agrochemicals. A study published in Pest Management Science in 2023 reported that derivatives of this compound exhibited promising insecticidal activity against common crop pests. The researchers attributed this activity to the compound's ability to disrupt neurotransmitter function in insects, suggesting a novel mode of action that could reduce the risk of resistance development.

Despite these promising findings, challenges remain in the clinical translation of 1-Methylpiperidin-3-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its biological activity make it a compelling candidate for further investigation.

In conclusion, 1-Methylpiperidin-3-one (CAS: 5519-50-6) continues to be a focal point of research in the chemical biology and pharmaceutical sciences. Its diverse applications, from neurodegenerative disease treatment to cancer therapy and agrochemical development, underscore its importance as a building block in modern drug discovery. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.